Cas no 36877-68-6 (1H-Imidazole, nitro-)

• Product Name: 1H-Imidazole, nitro-
• CAS No: 36877-68-6
• MF: C₃H₃N₃O₂
• MW: 113.074819803238
• CID: 316657
• PubChem ID: 10701
• Update Time: 2025-09-26

1H-Imidazole, nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, nitro-
• 2-nitro-1H-imidazole
• N0891
• 2 -nitroimidazole
• 2-Nitroimidazole
• Z1203162379
• Azomycin (2-Nitroimidazole)
• YSWG910
• s2267
• 527-73-1
• NSC 105831
• BCP26458
• MLS006010891
• AKOS007929923
• CCG-208568
• NSC-105831
• Nitroimidazoles
• NSC105831
• CHEMBL433637
• BRN 0116444
• Azomycin [MI]
• 2-Nitroimidazole, 98%
• SMR004701806
• 1H-Imidazole, 2-nitro-
• SCHEMBL10049
• AS-14901
• SY019543
• Q27135639
• SCHEMBL4794199
• CS-D1102
• AKOS006222773
• nitroimidazole
• EN300-84202
• K8E96XL55D
• SR-05000002197
• Amicin
• HMS3655N18
• 2-nitro imidazole
• DTXSID7060178
• Q-200313
• 2-nitro-imidazole
• Azomycin
• 2-Nitroimidazol
• WLN: T5M CNJ BNW
• SCHEMBL17145914
• MFCD00005185
• A7707
• UNII-K8E96XL55D
• FT-0601241
• AM20100295
• EINECS 208-425-5
• SR-05000002197-2
• CHEBI:67135
• SW220260-1
• Imidazole, 2-nitro-
• 36877-68-6
• NS00011814
• azomycin-(2-nitroimidazole)
• BB 0261804
• FT-0687305
• HY-N0195
• Ro 05-9129
• NCGC00346715-01

• Inchi： 1S/C3H3N3O2/c7-6(8)3-4-1-2-5-3/h1-2H,(H,4,5)
• InChI Key： YZEUHQHUFTYLPH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=NC=CN1)=O

Computed Properties

• Exact Mass: 113.022526
• Monoisotopic Mass: 113.022526
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.5

Experimental Properties

• Density: 1.552
• Boiling Point: 373.6 °C at 760 mmHg
• Flash Point: 179.7 °C
• PSA: 74.50000
• LogP: 0.84110